Cas no 1038254-25-9 (3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol
• CAS No: 1038254-25-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5156599
• PubChem ID: 28714326
• Update Time: 2026-03-04

3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(2,4,6-trimethylphenyl)methyl]amino]-
• 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C13H21NO/c1-10-7-11(2)13(12(3)8-10)9-14-5-4-6-15/h7-8,14-15H,4-6,9H2,1-3H3
• InChI Key： ARJFXPGZTVRPGC-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=C(C)C=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol

Professional Introduction to Compound with CAS No. 1038254-25-9 and Product Name: 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol

The compound identified by the CAS number 1038254-25-9 and the product name 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 2,4,6-trimethylphenyl moiety, which is a key feature contributing to its distinct chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of substituents that enhance binding affinity and selectivity towards biological targets. The presence of the (2,4,6-trimethylphenyl)methylamino group in the compound’s structure suggests a potential for strong interactions with various enzymes and receptors. This feature is particularly intriguing in the context of developing novel therapeutic agents that can modulate physiological processes with high precision.

One of the most compelling aspects of this compound is its potential role as an intermediate in synthesizing more complex pharmacophores. The 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol backbone provides a versatile scaffold that can be further functionalized to create molecules with tailored biological activities. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with favorable pharmacokinetic profiles.

In the realm of medicinal chemistry, the exploration of nitrogen-containing heterocycles has been a cornerstone of innovation. The 2,4,6-trimethylphenyl substituent in this compound not only contributes to its hydrophobicity but also influences its electronic properties, making it an attractive candidate for further derivatization. Researchers have been particularly interested in how such structural motifs can enhance metabolic stability and reduce off-target effects—key considerations in modern drug design.

Current studies are focusing on understanding the mechanistic aspects of how this compound interacts with biological systems. The methylamino group is known to participate in hydrogen bonding and ionic interactions, which are critical for drug-receptor binding. By leveraging computational modeling and experimental techniques such as NMR spectroscopy and X-ray crystallography, scientists aim to elucidate the precise binding modes of this compound with target proteins. This level of detail is crucial for designing molecules that exhibit optimal efficacy and safety profiles.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that can modulate enzyme activity without significant side effects. The structural features of 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol make it a promising candidate for such applications. For instance, its ability to interact with enzymes through multiple non-covalent bonds suggests that it could be used to develop selective inhibitors for therapeutic targets involved in metabolic disorders or inflammatory diseases.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques allow for efficient preparation of complex molecules like 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol, enabling researchers to conduct rapid screening programs and identify promising candidates for further development. These advancements are particularly important in light of the increasing demand for personalized medicine approaches, where compounds with high specificity are essential.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in other areas such as agrochemicals and material science. The unique combination of structural elements makes it a versatile building block that could be incorporated into diverse molecular frameworks. This versatility underscores the importance of investing in fundamental research to uncover novel chemical entities with broad applicability.

In conclusion, the compound with CAS No. 1038254-25-9 and product name 3-{(2,4,6-trimethylphenyl)methylamino}propan-1-ol represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.